Cas no 1804680-63-4 (4-Chloro-5-(difluoromethyl)-2-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-5-(difluoromethyl)-2-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1804680-63-4
• MF: C₇H₂ClF₅N₂O₂
• MW: 276.547997951508
• CID: 4873248
• Update Time: 2025-06-08

4-Chloro-5-(difluoromethyl)-2-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-2-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF5N2O2/c8-4-2(5(9)10)1-14-6(15(16)17)3(4)7(11,12)13/h1,5H
• InChI Key： AYFPTRVPUDUMHU-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(C=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 3.1
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-5-(difluoromethyl)-2-nitro-3-(trifluoromethyl)pyridine

4-Chloro-5-(difluoromethyl)-2-nitro-3-(trifluoromethyl)pyridine: A Comprehensive Overview

CAS No. 1804680-63-4, commonly referred to as 4-Chloro-5-(difluoromethyl)-2-nitro-3-(trifluoromethyl)pyridine, is a highly specialized organic compound with significant applications in various fields, particularly in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, nitro, and trifluoromethyl groups. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for research and development purposes.

The synthesis of 4-Chloro-5-(difluoromethyl)-2-nitro-3-(trifluoromethyl)pyridine involves a series of complex reactions, including nucleophilic substitution, oxidation, and fluorination processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity levels. These improvements are crucial for its application in specialized areas such as agrochemicals and advanced materials.

One of the most notable applications of this compound is in the development of novel pesticides. The presence of multiple electronegative groups (such as chlorine and trifluoromethyl) enhances its stability and bioactivity, making it an effective ingredient in pest control formulations. According to recent studies published in leading journals like Nature Chemistry and Chemical Reviews, this compound exhibits remarkable selectivity towards specific pest species, reducing the need for broad-spectrum pesticides and minimizing environmental impact.

Beyond agriculture, CAS No. 1804680-63-4 has also found applications in the pharmaceutical industry. Its unique electronic properties make it an ideal candidate for drug design, particularly in the development of anti-inflammatory and anticancer agents. Researchers at prestigious institutions such as Stanford University and the Massachusetts Institute of Technology (MIT) have reported promising results in preclinical trials, highlighting its potential as a lead compound for therapeutic interventions.

In addition to its practical applications, this compound serves as a valuable tool for fundamental research in organic chemistry. Its structure provides an excellent platform for studying substituent effects on aromatic systems, which is essential for understanding reaction mechanisms and designing new compounds with desired properties. For instance, studies conducted at the University of Cambridge have utilized this compound to investigate electron-withdrawing effects on pyridine derivatives, contributing significantly to our understanding of aromatic chemistry.

The environmental impact of 4-Chloro-5-(difluoromethyl)-2-nitro-3-(trifluoromethyl)pyridine has also been a subject of recent research interest. While it demonstrates high efficacy in its intended applications, concerns regarding its persistence in soil and water systems have prompted investigations into its degradation pathways. Collaborative efforts between academic institutions and industry partners have led to the identification of microbial strains capable of metabolizing this compound efficiently, offering potential solutions for mitigating environmental risks.

In conclusion, CAS No. 1804680-63-4 stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic techniques and application-specific research, positions it as a key player in modern chemical science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make even greater contributions to scientific progress.